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Compound of Interest

Compound Name: Bombinin H3

Cat. No.: B12386545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bombinin H3 is a member of the bombinin H family of antimicrobial peptides (AMPs), originally

isolated from the skin secretions of the fire-bellied toad (Bombina species).[1][2][3] These

peptides are characterized by their hydrophobic and hemolytic properties. Unlike other

bombinin peptides, bombinin H peptides generally exhibit lower bactericidal activity but have a

notable ability to lyse erythrocytes.[1][2] Some members of the bombinin H family, including

analogues of Bombinin H3, exist as diastereomers containing a D-amino acid at the second

position, a post-translational modification that can enhance their stability and activity.[1][2]

These application notes provide detailed protocols for the proper reconstitution, handling, and

application of lyophilized Bombinin H3 for research and drug development purposes.

Physicochemical Properties of Bombinin H3
A summary of the known physicochemical properties of Bombinin H3 is provided below.
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Property Value Reference

Amino Acid Sequence

Ile-{d-AIle}-Gly-Pro-Val-Leu-

Gly-Met-Val-Gly-Ser-Ala-Leu-

Gly-Gly-Leu-Leu-Lys-Lys-Ile-

NH2

MedChemExpress

Molecular Formula C96H174N24O22S Calculated

Molecular Weight 2048.6 g/mol Calculated

Net Charge at pH 7 +2 Calculated

Grand Average of

Hydropathicity (GRAVY)
1.45 Calculated

Reconstitution of Lyophilized Bombinin H3
Proper reconstitution of lyophilized Bombinin H3 is critical for maintaining its biological activity

and ensuring experimental reproducibility. The following protocol outlines the recommended

procedure.

Materials
Lyophilized Bombinin H3 vial

Sterile, nuclease-free water

Sterile phosphate-buffered saline (PBS), pH 7.4

Dimethyl sulfoxide (DMSO), sterile-filtered

Sterile, low-protein binding polypropylene microcentrifuge tubes

Calibrated micropipettes with sterile, low-retention tips

Protocol
Equilibration: Before opening, allow the vial of lyophilized Bombinin H3 to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation from forming inside
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the vial upon opening, which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Selection: The choice of solvent will depend on the experimental application.

For aqueous buffers: Reconstitute in sterile, nuclease-free water or PBS (pH 7.4). Due to

the hydrophobic nature of Bombinin H3, initial solubilization may be slow.

For organic solvents: For higher concentrations or if solubility in aqueous buffers is limited,

sterile DMSO can be used.

Reconstitution:

Carefully open the vial and add the desired volume of the chosen solvent to achieve the

target concentration (e.g., 1 mg/mL).

Gently swirl or rock the vial to dissolve the peptide. Do not vortex or shake vigorously, as

this can cause aggregation or degradation of the peptide.

If the peptide does not dissolve completely, sonication in a water bath for a few minutes

may aid in solubilization.

Aliquoting and Storage:

Once fully dissolved, it is highly recommended to aliquot the Bombinin H3 solution into

sterile, low-protein binding polypropylene tubes. This minimizes the number of freeze-thaw

cycles, which can degrade the peptide.

Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage (up to

one week), the solution can be kept at 4°C.

Quantitative Data
Solubility of Bombinin H Peptides
Disclaimer: Specific quantitative solubility data for Bombinin H3 is not readily available. The

following table provides general guidance based on the properties of hydrophobic peptides and
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data for other Bombinin H peptides.

Solvent Estimated Solubility Notes

Water Sparingly soluble
Solubility may be enhanced at

slightly acidic pH.

Phosphate-Buffered Saline

(PBS), pH 7.4
Sparingly soluble

Recommended for biological

assays to maintain

physiological pH.

Dimethyl Sulfoxide (DMSO) Soluble

Can be used to create a stock

solution, which can then be

diluted in aqueous buffers for

working concentrations.

Stability of Reconstituted Bombinin H Peptides
Disclaimer: Specific stability data for Bombinin H3 is not readily available. The following table

provides general stability guidelines for antimicrobial peptides.

Storage Condition Timeframe Notes

-80°C in sterile buffer Months to years

Recommended for long-term

storage. Avoid repeated

freeze-thaw cycles.

-20°C in sterile buffer Weeks to months
Suitable for intermediate-term

storage.

4°C in sterile buffer Days to a week

For short-term use. Monitor for

signs of precipitation or

microbial growth.

Room Temperature Hours Not recommended for storage.

Antimicrobial Activity of Bombinin H Peptides
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The following table summarizes the Minimum Inhibitory Concentrations (MICs) of Bombinin H

peptides against various microorganisms.

Disclaimer: Specific MIC data for a broad panel of microbes for Bombinin H3 is limited. The

data below is a compilation for closely related Bombinin H peptides and should be used as a

reference.

Microorganism Peptide MIC (µM) Reference

Staphylococcus

aureus
BHL-bombinin 1.6 [1]

Escherichia coli BHL-bombinin 6.6 [1]

Staphylococcus

aureus

Bombinin H (from B.

orientalis)
Mildly bacteriostatic [4]

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay
This protocol determines the lowest concentration of Bombinin H3 that inhibits the visible

growth of a microorganism.

Reconstituted Bombinin H3

Bacterial culture in logarithmic growth phase

Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

Sterile 96-well microtiter plates

Incubator

Prepare Peptide Dilutions: Perform a serial two-fold dilution of the reconstituted Bombinin
H3 in MHB in a 96-well plate. The final concentration range should typically span from 128

µg/mL to 0.25 µg/mL.
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Inoculum Preparation: Dilute the bacterial culture to a final concentration of approximately 5

x 10^5 colony-forming units (CFU)/mL in MHB.

Inoculation: Add the bacterial inoculum to each well of the 96-well plate containing the

peptide dilutions. Include a positive control (bacteria in MHB without peptide) and a negative

control (MHB only).

Incubation: Incubate the plate at 37°C for 18-24 hours.

Result Interpretation: The MIC is the lowest concentration of Bombinin H3 at which no

visible growth of the microorganism is observed.

Visualizations
Experimental Workflow for MIC Assay
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Start: Prepare Materials

Prepare Serial Dilutions of Bombinin H3 in 96-well plate

Add Inoculum to each well

Prepare Bacterial Inoculum (5x10^5 CFU/mL)

Include Positive (bacteria + media) and Negative (media only) Controls

Incubate at 37°C for 18-24 hours

Read Results: Determine Lowest Concentration with No Visible Growth

End: MIC Value Determined

Click to download full resolution via product page

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Proposed Mechanism of Action of Bombinin H3
The primary mechanism of action for Bombinin H peptides is believed to be the disruption of

the bacterial cell membrane.[5] The following diagram illustrates a proposed model for this

interaction.
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Bombinin H3 (Cationic, Amphipathic)

Electrostatic Attraction

Initial Contact

Bacterial Cell Membrane (Anionic)

Hydrophobic Interaction and Peptide Insertion

Pore Formation (e.g., Barrel-Stave or Toroidal Pore)
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Bacterial Cell Death
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Caption: Proposed mechanism of Bombinin H3 action on bacterial membranes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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